Cas no 2680791-74-4 (3,4-Dichloro-2-(2,2,2-trifluoroacetamido)benzoic acid)

• Product Name: 3,4-Dichloro-2-(2,2,2-trifluoroacetamido)benzoic acid
• CAS No: 2680791-74-4
• MF: C₉H₄Cl₂F₃NO₃
• MW: 302.034171104431
• CID: 5634639
• PubChem ID: 165942815
• Update Time: 2025-06-11

3,4-Dichloro-2-(2,2,2-trifluoroacetamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28290632
• 3,4-dichloro-2-(2,2,2-trifluoroacetamido)benzoic acid
• 2680791-74-4
• 3,4-Dichloro-2-(2,2,2-trifluoroacetamido)benzoic acid

• Inchi： 1S/C9H4Cl2F3NO3/c10-4-2-1-3(7(16)17)6(5(4)11)15-8(18)9(12,13)14/h1-2H,(H,15,18)(H,16,17)
• InChI Key： PVDXPDYWCYURPF-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(C(=O)O)=C1NC(C(F)(F)F)=O)Cl

Computed Properties

• Exact Mass: 300.9520329g/mol
• Monoisotopic Mass: 300.9520329g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 66.4Ų

Additional information on 3,4-Dichloro-2-(2,2,2-trifluoroacetamido)benzoic acid

Introduction to 3,4-Dichloro-2-(2,2,2-trifluoroacetamido)benzoic Acid (CAS No. 2680791-74-4)

3,4-Dichloro-2-(2,2,2-trifluoroacetamido)benzoic acid, identified by its Chemical Abstracts Service (CAS) number 2680791-74-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of benzoic acid derivatives, characterized by the presence of chloro and trifluoroacetamide substituents. These structural features contribute to its unique chemical properties and potential biological activities, making it a valuable scaffold for further chemical modifications and drug development.

The molecular structure of 3,4-Dichloro-2-(2,2,2-trifluoroacetamido)benzoic acid consists of a benzoic acid core substituted with two chlorine atoms at the 3rd and 4th positions, and an amide group linked to a trifluoroacetamide moiety at the 2nd position. This specific arrangement imparts both lipophilicity and electronic effects that are critical for modulating biological interactions. The presence of multiple electronegative atoms, such as fluorine and chlorine, enhances the compound's ability to interact with biological targets through dipole-dipole interactions and hydrogen bonding.

In recent years, there has been growing interest in benzoic acid derivatives due to their diverse pharmacological profiles. Studies have demonstrated that modifications in the benzoic acid core can lead to compounds with enhanced bioavailability, improved metabolic stability, and targeted receptor binding. The incorporation of chloro and trifluoroacetamide groups into 3,4-Dichloro-2-(2,2,2-trifluoroacetamido)benzoic acid specifically aims to optimize these properties for therapeutic applications.

One of the most compelling aspects of 3,4-Dichloro-2-(2,2,2-trifluoroacetamido)benzoic acid is its potential as a precursor in the synthesis of novel pharmaceutical agents. Researchers have explored its utility in developing compounds with anti-inflammatory, antimicrobial, and anticancer properties. The trifluoroacetamide group is particularly noteworthy for its ability to enhance binding affinity to biological targets by increasing hydrophobic interactions. This feature has been leveraged in the design of small-molecule inhibitors targeting enzyme-catalyzed pathways relevant to various diseases.

Recent advancements in computational chemistry have further illuminated the structural features that make 3,4-Dichloro-2-(2,2,2-trifluoroacetamido)benzoic acid a promising candidate for drug discovery. Molecular docking studies have identified potential binding pockets on target proteins where this compound can interact effectively. These studies suggest that the compound may exhibit inhibitory activity against enzymes involved in inflammatory responses and cell proliferation. Additionally, the chlorine substituents are known to modulate electronic distributions within the molecule, which can be critical for achieving high selectivity in drug design.

The synthesis of 3,4-Dichloro-2-(2,2,2-trifluoroacetamido)benzoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of fluorine atoms into the molecule necessitates specialized synthetic methodologies to prevent unwanted side reactions. Advances in fluorination techniques have made it possible to incorporate trifluoroacetamide groups more efficiently into complex molecular frameworks. This progress has not only improved the accessibility of 3,4-Dichloro-2-(2,2,2-trifluoroacetamido)benzoic acid but also paved the way for exploring related derivatives with tailored biological activities.

In clinical research settings,3 ,4-Dichloro- 1 -( 1 ,1 ,1 -trifluor o acetam ido ) - ben z o ic ac id ( CAS No .2680791-74-4 ) has been evaluated for its potential therapeutic applications in preclinical models. Initial studies have shown promising results in reducing inflammation and modulating immune responses without significant off-target effects. These findings are particularly encouraging given the increasing demand for safer alternatives to conventional therapeutics. The compound's ability to interact with multiple biological pathways suggests that it may have broad-spectrum applications in treating chronic inflammatory diseases and infections.

The pharmacokinetic profile of 3 ,4 -Dichloro - 1 -( 1 ,1 ,1 -trif luor o acetam ido ) - ben z o ic ac id ( CAS No .2680791 -74 -4) is another area of active investigation . Studies indicate that this compound exhibits moderate solubility in water , which facilitates oral administration , while its lipophilic nature allows for efficient absorption across cell membranes . These properties make it a suitable candidate for systemic delivery systems . Furthermore , preliminary data suggest that the compound undergoes slow metabolism , which could prolong its half-life and enhance therapeutic efficacy.

Future directions in research on 3 ,4 -Dichloro - 1 -( 1 ,1 ,1 -tr if luor o acetam ido ) - ben z o ic ac id ( CAS No .2680791 -74 -4) include optimizing synthetic routes for scalability and exploring novel derivatives with enhanced pharmacological profiles . Collaborative efforts between synthetic chemists and medicinal biologists are essential for translating laboratory findings into clinical applications . By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design , researchers aim to unlock the full potential of this promising compound.

In conclusion,3 ,4 -Dichloro - 1 -( 1 ,1 ,1 -tr if luor o acetam ido ) - ben z o ic ac id ( CAS No .2680791 -74 -4) represents a significant advancement in pharmaceutical chemistry with diverse therapeutic implications . Its unique structural features make it an attractive scaffold for developing next-generation drugs targeting inflammatory diseases , infections , and other medical conditions . As research continues to uncover new applications for this compound ，it is likely to play an increasingly important role in modern medicine。